Methyl 2-hydroxy-6-methyl-3-nitropyridine-4-carboxylate
Overview
Description
“Methyl 2-hydroxy-6-methyl-3-nitropyridine-4-carboxylate” is a chemical compound. Its molecular formula is C6H6N2O3 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the nitro group of methyl 3-nitropyridine-4-carboxylate has been successfully replaced by fluoride anion via nucleophilic aromatic substitution . Another method involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion .Chemical Reactions Analysis
The nitro group of methyl 3-nitropyridine-4-carboxylate can be replaced by fluoride anion via nucleophilic aromatic substitution . Additionally, the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant due to their presence in natural products and pharmaceuticals. They exhibit various biologically vital properties and are used in the treatment of cancer, microbial infections, and other disorders . The compound can be utilized in the synthesis of these indole derivatives, which are crucial in medicinal chemistry.
Vibrational Spectroscopy Studies
The molecular structure and vibrational assignments of related nitropyridines have been investigated using density functional theory (DFT) . Methyl 2-hydroxy-6-methyl-3-nitropyridine-4-carboxylate can be used for similar studies to understand its vibrational properties, which are essential for identifying and characterizing materials.
Synthesis of Heterocyclic Compounds
Heterocyclic chemistry is a core area of organic chemistry and is significant in the development of new pharmaceuticals. This compound can serve as a precursor in the synthesis of various heterocyclic compounds, which are often found in drugs and natural products .
Development of Synthetic Methodologies
The compound can be used to develop new synthetic methodologies for constructing complex molecules. It can act as a building block in multi-step synthesis processes, leading to the creation of novel compounds with potential applications in various fields .
Nitropyridines Synthesis and Reactions
Nitropyridines are important intermediates in organic synthesis. The compound can be involved in reactions to produce N-nitropyridinium ions, which are useful in synthesizing a wide range of substituted pyridines with potential applications in drug development .
Vicarious Substitution Reactions
The compound can undergo vicarious substitution reactions, which are useful for introducing functional groups into aromatic compounds. This method can lead to the creation of new molecules with unique properties and applications .
Optical and Thermal Studies
The compound’s optical and thermal properties can be studied to understand its behavior under various conditions. These studies are important for applications in materials science, where the stability and optical characteristics of materials are crucial .
Pharmaceutical Research
Due to its structural similarity with other biologically active compounds, Methyl 2-hydroxy-6-methyl-3-nitropyridine-4-carboxylate can be used in pharmaceutical research to develop new drugs. Its potential for creating compounds with unique biological activities makes it a valuable asset in drug discovery .
Safety and Hazards
Future Directions
The development of new and efficient methods for the preparation of fluoroorganic compounds has got increased attention in recent years . The synthesis of a series of 4-substituted-2-alkylamino-5-nitropyridines has been reported, which might be a future direction for the research of “Methyl 2-hydroxy-6-methyl-3-nitropyridine-4-carboxylate” and similar compounds .
properties
IUPAC Name |
methyl 6-methyl-3-nitro-2-oxo-1H-pyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O5/c1-4-3-5(8(12)15-2)6(10(13)14)7(11)9-4/h3H,1-2H3,(H,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYFZTKKEDONACC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)[N+](=O)[O-])C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-hydroxy-6-methyl-3-nitropyridine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B1528219.png)
![6-Bromo-3-methyl[1,2,4]triazolo[4,3-a]pyrimidine](/img/structure/B1528223.png)
